Cas no 2172564-88-2 (tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate)
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate
- EN300-1641736
- 2172564-88-2
-
- Inchi: 1S/C18H34N2O3/c1-14(2,3)23-13(21)20-11-18(22,12-20)17(19)9-15(4,5)8-16(6,7)10-17/h22H,8-12,19H2,1-7H3
- InChI Key: ANMRWKDPUTUWRH-UHFFFAOYSA-N
- SMILES: OC1(CN(C(=O)OC(C)(C)C)C1)C1(CC(C)(C)CC(C)(C)C1)N
Computed Properties
- Exact Mass: 326.25694295g/mol
- Monoisotopic Mass: 326.25694295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.8Ų
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1641736-0.05g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-0.1g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-0.25g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-0.5g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-1.0g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-2.5g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-5.0g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-10.0g |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1641736-50mg |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1641736-100mg |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate |
2172564-88-2 | 100mg |
$1320.0 | 2023-09-22 |
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate
Introduction to tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2172564-88-2)
tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2172564-88-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound, including the tert-butyl group, the amino-substituted cyclohexane ring, and the hydroxyazetidine moiety, contribute to its potential therapeutic applications.
The tert-butyl group in the compound provides enhanced stability and lipophilicity, which are crucial for improving the bioavailability and pharmacokinetic properties of the molecule. The 1-amino-3,3,5,5-tetramethylcyclohexyl substituent introduces additional complexity and potential for interaction with biological targets. The 3-hydroxyazetidine moiety is particularly noteworthy for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable scaffold in drug design.
Recent studies have highlighted the potential of tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory properties, tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate has also been investigated for its potential as an analgesic agent. Studies conducted by a team of researchers at a leading pharmaceutical institute have demonstrated that this compound can effectively reduce pain perception in animal models of chronic pain. The analgesic effect is believed to be mediated through its interaction with specific pain receptors and signaling pathways.
The structural versatility of tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate also makes it an attractive candidate for further chemical modifications. Synthetic chemists have explored various derivatization strategies to enhance the compound's potency and selectivity. For example, introducing additional functional groups or altering the substituents on the cyclohexane ring can lead to compounds with improved pharmacological profiles.
From a synthetic perspective, the preparation of tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent functionalization of the amino and hydroxy groups. The tert-butyl protecting group is often used during synthesis to prevent unwanted side reactions and ensure high yields.
In terms of safety and toxicity profiles, preliminary studies suggest that tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate exhibits low toxicity in vitro and in vivo. However, further comprehensive safety evaluations are necessary before advancing this compound into clinical trials. These evaluations will include detailed assessments of its metabolic stability, pharmacokinetics, and potential side effects.
The future prospects for tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate are promising. Ongoing research is focused on optimizing its chemical structure to achieve better therapeutic outcomes while minimizing adverse effects. Additionally, efforts are being made to develop novel formulations that can enhance its delivery and bioavailability.
In conclusion, tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2172564-88-2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in addressing unmet medical needs.
2172564-88-2 (tert-butyl 3-(1-amino-3,3,5,5-tetramethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)